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Compound of Interest

Compound Name:
Ethyl 2-(3-chlorophenyl)oxazole-4-

carboxylate

Cat. No.: B589373 Get Quote

For researchers and professionals in the field of drug development and chemical synthesis,

precise molecular data is paramount. This guide provides a focused examination of the

molecular weight of Ethyl 2-(3-chlorophenyl)oxazole-4-carboxylate, a compound of interest

in various research applications.

Molecular Composition and Weight
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The chemical formula for Ethyl 2-(3-chlorophenyl)oxazole-4-carboxylate
is C₁₂H₁₀ClNO₃.

To calculate the molecular weight, the atomic weights of carbon, hydrogen, chlorine, nitrogen,

and oxygen are required. The standard atomic weights are approximately:

Carbon (C): 12.011 u[1][2][3][4][5]

Hydrogen (H): 1.008 u[6][7][8][9][10]

Chlorine (Cl): 35.45 u[11][12][13][14][15]

Nitrogen (N): 14.007 u[16][17][18][19][20]

Oxygen (O): 15.999 u[21][22][23][24][25]
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The calculation based on the molecular formula is as follows:

(12 × 12.011) + (10 × 1.008) + (1 × 35.45) + (1 × 14.007) + (3 × 15.999) = 251.67 g/mol

This calculated value is confirmed by chemical suppliers, who list the molecular weight of Ethyl
2-(3-chlorophenyl)oxazole-4-carboxylate as 251.67 g/mol .

Data Summary
For clarity and comparative purposes, the elemental composition and contribution to the total

molecular weight are summarized in the table below.

Element Symbol Count
Atomic Weight
(u)

Total
Contribution
(u)

Carbon C 12 12.011 144.132

Hydrogen H 10 1.008 10.080

Chlorine Cl 1 35.45 35.450

Nitrogen N 1 14.007 14.007

Oxygen O 3 15.999 47.997

Total 251.666

Note: The final molecular weight is typically rounded to two decimal places, resulting in 251.67

g/mol .

Logical Relationship of Components
The structural arrangement of the molecule dictates its chemical formula and, consequently, its

molecular weight. The relationship between the named components and the final formula is

visualized below.

Structural components of the target molecule.
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Disclaimer: This document provides the molecular weight based on established chemical

principles and publicly available data. As an AI, I cannot generate novel experimental protocols

or detailed signaling pathway analyses that would require access to non-public research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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